Tin (II) chloride anhydrous

• CAS No.: 7772-99-8
• Product Name: Tin (II) chloride anhydrous
• Molecular Formula: SnCl2; Cl2Sn
• Molecular Weight: 189.61 g/mol
• IUPAC Name: dichlorotin
• Standard InChI: InChI=1S/2ClH.Sn/h2*1H;/q;;+2/p-2
• Standard InChIKey: AXZWODMDQAVCJE-UHFFFAOYSA-L
• Impurities: Absorbs oxygen from air and forms insol oxychloride /dihydrate/
• SMILES: Cl[Sn]Cl
• Canonical SMILES: [Cl-].[Cl-].[Sn+2]
• Boiling Point: 1206 °F at 760 mm Hg (NTP, 1992); 623 °C
• Colorform: White, ortho rhombic crystals; Orthorhombic crystalline mass or flakes; fatty appearance
• Density: 3.95 at 77 °F (NTP, 1992); 3.90 g/cu cm; 3.95 g/cm³
• Melting Point: 475 °F (NTP, 1992); 246 °C; 246.8 °C
• Physical Description: Stannous chloride, solid appears as crystalline mass or flaky solid with a fatty appearance. Density 3.95 g / cm3. Melting point 247°C. Burns, but may be difficult to ignite. Toxic by ingestion. Irritates skin and eyes. Used in the manufacture of dyes, pharmaceuticals and as a tanning agent.; DryPowder; OtherSolid, Liquid; PelletsLargeCrystals; COLOURLESS OR WHITE CRYSTALS.
• Description: Tin(II) chloride (anhydrous) is an inorganic chloride that has formula Cl2Sn. It has a role as a reducing agent, a food additive and a mordant. It is a tin molecular entity and an inorganic chloride. It contains a tin(2+).; Stannous chloride is used as a source of tin in radiopharmaceutical kits. Tin reduces technetium-99m, the active radiological agent, allowing it to form a complex with phosphate-containing moeities. These complexes localize primarily in bone (40-50%) and infracted myocardium (0.01-0.02%/g of tissue) allowing for imaging of areas of altered osteogenesis or necrotic heart tissue.
• Related CAS: 10025-69-1 (dihydrate)
• Solubility: less than 1 mg/mL at 72° F (NTP, 1992); Sol in methyl acetate, isobutyl alcohol; practically insol in petroleum naphtha, xylene; SOL IN PYRIDINE, ETHYL ACETATE; 42.7 g/100 g acetone @ 23 °C; 54.4 g/100 g ethyl alcohol @ 23 °C; 10.45 g/100 g isobutyl carbinol @ 23 °C; 9.61 g/100 g isopropyl alcohol @ 23 °C; 9.43 g/100 g methyl ethyl ketone @ 23 °C; 3.76 g/100 g isoamyl acetate @ 23 °C; 0.49 g/100 g diethyl ether @ 23 °C; 0.03 g/100 g mineral spirits @ 23 °C; 90 g/100 g water @ 20 °C; Soluble in less than its own weight of water; very soluble in hydrochloric acid (dilute or concn); soluble in alcohol, ethyl acetate, glacial acetic acid, sodium hydroxide solution.; Solubility in water, g/100ml at 20 °C: 90
• Synonyms: SnCl(2); stannous chloride; stannous chloride anhydrous; stannous chloride dihydrate; stannous chloride, 113Sn-labeled; stannous chloride, 2H-labeled; stannous chloride, 35Cl-labeled; stannous chloride, dichlorostannate (-1); tin chloride
• Vapor Pressure: 0 mm Hg at 68 °F (NTP, 1992); 3.3 kPa @ 427.9 °C
• PubChem Compound: 24479
• Last Modified: Nov 11 2021